Cas no 185547-51-7 (Fmoc-l-glu-pna)
Fmoc-l-glu-pna Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-[(4-nitrophenyl)amino]-5-oxo-,(4S)-
- (4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-(4-nitroanilino)-5-oxopentanoic acid
- Fmoc-L-Glu-pNA
- Pentanoic acid,4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-[(4-nitrophenyl)amino]-5-oxo-,(4S...
- Fmoc-Glu-pNA
- 185547-51-7
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-glutamyl p-nitroanilid
- MFCD04112655
- AKOS027250933
- (4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-nitrophenyl)carbamoyl]butanoic acid
- AT19202
- DTXSID70373218
- Fmoc-l-glu-pna
-
- MDL: MFCD04112655
- Inchi: 1S/C26H23N3O7/c30-24(31)14-13-23(25(32)27-16-9-11-17(12-10-16)29(34)35)28-26(33)36-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H,27,32)(H,28,33)(H,30,31)/t23-/m0/s1
- InChI Key: AVFZOZWSEAFFGO-QHCPKHFHSA-N
- SMILES: O(C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 489.15400
- Monoisotopic Mass: 489.15360008g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 9
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 151Ų
Experimental Properties
- PSA: 150.55000
- LogP: 5.29250
Fmoc-l-glu-pna Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F860875-25mg |
Fmoc-l-glu-pna |
185547-51-7 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | F860875-50mg |
Fmoc-l-glu-pna |
185547-51-7 | 50mg |
$69.00 | 2023-05-18 | ||
| TRC | F860875-100mg |
Fmoc-l-glu-pna |
185547-51-7 | 100mg |
$92.00 | 2023-05-18 | ||
| TRC | F860875-250mg |
Fmoc-l-glu-pna |
185547-51-7 | 250mg |
$161.00 | 2023-05-18 | ||
| abcr | AB291505-1 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-glutamyl p-nitroanilid; . |
185547-51-7 | 1 g |
€135.00 | 2023-07-20 | ||
| abcr | AB291505-5 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-glutamyl p-nitroanilid; . |
185547-51-7 | 5 g |
€450.00 | 2023-07-20 | ||
| Chemenu | CM313764-5g |
Fmoc-L-Glu-pNA |
185547-51-7 | 95% | 5g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1252522-250mg |
Fmoc-L-Glu-pNA |
185547-51-7 | 99% (HPLC) | 250mg |
$225 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1252522-1g |
Fmoc-L-Glu-pNA |
185547-51-7 | 99% (HPLC) | 1g |
$345 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1252522-5g |
Fmoc-L-Glu-pNA |
185547-51-7 | 99% (HPLC) | 5g |
$880 | 2024-06-07 |
Fmoc-l-glu-pna Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Fmoc-l-glu-pna
Professional Introduction to Fmoc-l-glu-pna (CAS No. 185547-51-7)
Fmoc-l-glu-pna (N-(Fmoc)-l-glutamoyl-p-nitroanilide) is a critically important compound in the field of solid-phase peptide synthesis (SPPS), playing a pivotal role in the synthesis of peptides and proteins. This compound, identified by its CAS number CAS No. 185547-51-7, is widely utilized in the pharmaceutical and biotechnology industries due to its unique chemical properties and versatility in peptide coupling reactions.
The structure of Fmoc-l-glu-pna consists of a protected amino acid derivative, where the Fmoc (fluorenylmethyloxycarbonyl) group serves as an amino acid protecting group, and l-glutamic acid is linked to a p-nitroaniline moiety. This configuration makes it an excellent intermediate for constructing complex peptide sequences, particularly in applications requiring high purity and yield.
In recent years, advancements in peptide chemistry have highlighted the significance of Fmoc-l-glu-pna in various research areas. For instance, studies have demonstrated its utility in the development of novel antibody-drug conjugates (ADCs), where precise peptide modifications are essential for targeted drug delivery. The compound's stability under various reaction conditions and its compatibility with multiple coupling reagents make it a preferred choice for researchers aiming to optimize peptide synthesis protocols.
The use of Fmoc-l-glu-pna has also been explored in the creation of peptide-based therapeutics. Recent research has shown that this compound can be employed to synthesize peptides with specific biological activities, such as those targeting cancer cell proliferation or inflammation pathways. The ability to modify peptide sequences using Fmoc-l-glu-pna allows for the fine-tuning of these therapeutic agents, enhancing their efficacy and reducing potential side effects.
The chemical properties of Fmoc-l-glu-pna, particularly its reactivity and stability, have been extensively studied to optimize its use in various synthetic pathways. Researchers have developed innovative methodologies to enhance the coupling efficiency between protected amino acids, leveraging the unique characteristics of this compound. These advancements have not only improved the yield of peptide syntheses but also reduced the occurrence of side reactions, ensuring higher quality outputs.
185547-51-7 (Fmoc-l-glu-pna) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)